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Compound of Interest

Compound Name: 2-Iodo-4-methoxyphenylamine

Cat. No.: B071198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Potential and Inherent
Risks of 2-Iodo-4-methoxyphenylamine
2-Iodo-4-methoxyphenylamine, also known as 2-iodo-4-methoxyaniline, is a substituted

aniline derivative with significant applications in pharmaceutical and chemical synthesis.[1] Its

molecular structure, featuring an iodine atom, a methoxy group, and an amino group on a

benzene ring, makes it a valuable intermediate for constructing more complex molecules,

particularly benzothiazole compounds which are pivotal in medicinal chemistry.[1] However, the

very reactivity that makes this compound a useful building block also necessitates a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols. This

guide provides an in-depth examination of the material safety data for 2-Iodo-4-
methoxyphenylamine, offering not just procedural steps but the scientific rationale behind

them to ensure the safety of laboratory personnel and the integrity of research.

Section 1: Chemical and Physical Identity
A foundational aspect of safe handling is a comprehensive understanding of the compound's

physical and chemical properties. This data informs storage conditions, appropriate handling

techniques, and emergency response measures.
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Property Value Source

CAS Number 191348-14-8 [1][2][3]

Molecular Formula C7H8INO [1][2][3]

Molecular Weight 249.05 g/mol [2][3]

Appearance
Brown to black liquid or

solid/semi-solid
[1]

Boiling Point 305.0 ± 27.0 °C (Predicted) [1][4]

Flash Point 138.3 °C [1][4]

Density 1.807 ± 0.06 g/cm³ (Predicted) [1][4]

Solubility Sparingly soluble in water [3]

Storage Temperature 2-8°C, protected from light [1]

Section 2: Hazard Identification and GHS
Classification
2-Iodo-4-methoxyphenylamine is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear

framework for understanding its potential dangers.

GHS Pictograms:

Danger

GHS Hazard Statements:[2]

H302: Harmful if swallowed

H312: Harmful in contact with skin

H315: Causes skin irritation

H318: Causes serious eye damage
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H319: Causes serious eye irritation

H332: Harmful if inhaled

H335: May cause respiratory irritation

Primary Hazards:[2]

Corrosive: The potential to cause serious eye damage underscores its corrosive nature.

Irritant: It is a known skin and respiratory irritant.

Acute Toxicity: The compound is harmful through oral, dermal, and inhalation routes of

exposure.

The presence of the iodo- group and the aromatic amine functionality are key contributors to its

toxicological profile. Aromatic amines, as a class, are known for their potential to be absorbed

through the skin and to cause irritation. The iodine atom can also contribute to reactivity and

potential toxicity.

Section 3: Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to mitigating the risks

associated with 2-Iodo-4-methoxyphenylamine. The following workflow is designed to provide

a systematic approach to its safe management in a laboratory setting.

Experimental Workflow for Safe Handling
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Preparation Phase

Handling Phase

Post-Handling Phase

Don Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

Verify Fume Hood Functionality

Assemble all necessary equipment
and reagents within the fume hood

Dispense 2-Iodo-4-methoxyphenylamine
 in a chemical fume hood

Proceed to handling

Weigh the required amount carefully,
 minimizing dust/aerosol generation

Add to the reaction vessel under
 controlled conditions

Decontaminate all surfaces and
 equipment with an appropriate solvent

Reaction complete

Dispose of waste in a
 designated, labeled container

Remove and dispose of gloves
 and other contaminated PPE properly

Wash hands thoroughly with
 soap and water
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Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Immediately wash with copious
 amounts of water for at least 15 minutes.

 Remove contaminated clothing.

Immediately flush with copious
 amounts of water for at least 15 minutes,

 lifting upper and lower eyelids.
Move to fresh air immediately. Wash out mouth with water.

 Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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